5/'-(N-methylcarboxamido)-N(6)-benzyladenosine
5/'-(N-methylcarboxamido)-N(6)-benzyladenosine
Brand Name:
Vulcanchem
CAS No.:
152918-15-5
VCID:
VC0138635
InChI:
InChI=1S/C18H20N6O4/c1-19-17(27)14-12(25)13(26)18(28-14)24-9-23-11-15(21-8-22-16(11)24)20-7-10-5-3-2-4-6-10/h2-6,8-9,12-14,18,25-26H,7H2,1H3,(H,19,27)(H,20,21,22)/t12-,13+,14-,18+/m0/s1
SMILES:
CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC=CC=C4)O)O
Molecular Formula:
C18H20N6O4
Molecular Weight:
384.4 g/mol
5/'-(N-methylcarboxamido)-N(6)-benzyladenosine
CAS No.: 152918-15-5
Main Products
VCID: VC0138635
Molecular Formula: C18H20N6O4
Molecular Weight: 384.4 g/mol
| CAS No. | 152918-15-5 |
|---|---|
| Product Name | 5/'-(N-methylcarboxamido)-N(6)-benzyladenosine |
| Molecular Formula | C18H20N6O4 |
| Molecular Weight | 384.4 g/mol |
| IUPAC Name | (2S,3S,4R,5R)-5-[6-(benzylamino)purin-9-yl]-3,4-dihydroxy-N-methyloxolane-2-carboxamide |
| Standard InChI | InChI=1S/C18H20N6O4/c1-19-17(27)14-12(25)13(26)18(28-14)24-9-23-11-15(21-8-22-16(11)24)20-7-10-5-3-2-4-6-10/h2-6,8-9,12-14,18,25-26H,7H2,1H3,(H,19,27)(H,20,21,22)/t12-,13+,14-,18+/m0/s1 |
| Standard InChIKey | XZQKRHODUKHITR-MOROJQBDSA-N |
| Isomeric SMILES | CNC(=O)[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)NCC4=CC=CC=C4)O)O |
| SMILES | CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC=CC=C4)O)O |
| Canonical SMILES | CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC=CC=C4)O)O |
| Synonyms | 5'-(N-methylcarboxamido)-N(6)-benzyladenosine 5'-NMC-N(6)-BzAd N(6)-benzyladenosine-5'-N-methyluronamide |
| PubChem Compound | 197637 |
| Last Modified | Nov 11 2021 |
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